Cas no 83969-05-5 (5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate)

• Product name: 5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
• CAS No: 83969-05-5
• MF: C₂₉H₃₁N₂O₅P
• MW: 502.54124
• CID: 888926
• PubChem ID: 136075788

5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium dihydrogen phosphate
• 5-Methoxy-1,3,3-trimethyl-2-(2-(1-methyl-2-phenyl-1H-indol-3-yl)vinyl)-3H-indolium dihydrogen phosphate
• EINECS 281-582-5
• 83969-05-5

• Inchi： InChI=1S/C29H29N2O.H3O4P/c1-29(2)24-19-21(32-5)15-17-26(24)30(3)27(29)18-16-23-22-13-9-10-14-25(22)31(4)28(23)20-11-7-6-8-12-20;1-5(2,3)4/h6-19H,1-5H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： PUABAUAVQPCTAH-UHFFFAOYSA-M
• SMILES： CC1(C2=C(C=CC(=C2)OC)[N+](=C1C=CC3=C(N(C4=CC=CC=C43)C)C5=CC=CC=C5)C)C.OP(=O)(O)[O-]

Computed Properties

• Exact Mass: 518.19705909g/mol
• Monoisotopic Mass: 518.19705909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 783
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8Ų